1-(5-Chloro-4-methyl-2-propoxybenzenesulfonyl)-4-methyl-1H-imidazole
1-(5-Chloro-4-methyl-2-propoxybenzenesulfonyl)-4-methyl-1H-imidazole
Brand Name:
Vulcanchem
CAS No.:
914243-70-2
VCID:
VC0497743
InChI:
InChI=1S/C14H17ClN2O3S/c1-4-5-20-13-6-10(2)12(15)7-14(13)21(18,19)17-8-11(3)16-9-17/h6-9H,4-5H2,1-3H3
SMILES:
CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)N2C=C(N=C2)C
Molecular Formula:
C14H17ClN2O3S
Molecular Weight:
328.8g/mol
1-(5-Chloro-4-methyl-2-propoxybenzenesulfonyl)-4-methyl-1H-imidazole
CAS No.: 914243-70-2
Main Products
VCID: VC0497743
Molecular Formula: C14H17ClN2O3S
Molecular Weight: 328.8g/mol
CAS No. | 914243-70-2 |
---|---|
Product Name | 1-(5-Chloro-4-methyl-2-propoxybenzenesulfonyl)-4-methyl-1H-imidazole |
Molecular Formula | C14H17ClN2O3S |
Molecular Weight | 328.8g/mol |
IUPAC Name | 1-(5-chloro-4-methyl-2-propoxyphenyl)sulfonyl-4-methylimidazole |
Standard InChI | InChI=1S/C14H17ClN2O3S/c1-4-5-20-13-6-10(2)12(15)7-14(13)21(18,19)17-8-11(3)16-9-17/h6-9H,4-5H2,1-3H3 |
Standard InChIKey | DZGIEKWBJUAGRJ-UHFFFAOYSA-N |
SMILES | CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)N2C=C(N=C2)C |
Canonical SMILES | CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)N2C=C(N=C2)C |
PubChem Compound | 15943840 |
Last Modified | Nov 11 2021 |
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